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8-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethenyl]-7-methyl-1,3-dipropylpurine-2,6-dione 8-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethenyl]-7-methyl-1,3-dipropylpurine-2,6-dione
Brand Name: Vulcanchem
CAS No.: 151539-60-5
VCID: VC0124365
InChI: InChI=1S/C22H26N4O4/c1-4-10-25-20-19(21(27)26(11-5-2)22(25)28)24(3)18(23-20)9-7-15-6-8-16-17(14-15)30-13-12-29-16/h6-9,14H,4-5,10-13H2,1-3H3/b9-7+
SMILES: CCCN1C2=C(C(=O)N(C1=O)CCC)N(C(=N2)C=CC3=CC4=C(C=C3)OCCO4)C
Molecular Formula: C22H26N4O4
Molecular Weight: 410.5 g/mol

8-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethenyl]-7-methyl-1,3-dipropylpurine-2,6-dione

CAS No.: 151539-60-5

Main Products

VCID: VC0124365

Molecular Formula: C22H26N4O4

Molecular Weight: 410.5 g/mol

8-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethenyl]-7-methyl-1,3-dipropylpurine-2,6-dione - 151539-60-5

CAS No. 151539-60-5
Product Name 8-[2-(2,3-Dihydro-1,4-benzodioxin-6-yl)ethenyl]-7-methyl-1,3-dipropylpurine-2,6-dione
Molecular Formula C22H26N4O4
Molecular Weight 410.5 g/mol
IUPAC Name 8-[(E)-2-(2,3-dihydro-1,4-benzodioxin-6-yl)ethenyl]-7-methyl-1,3-dipropylpurine-2,6-dione
Standard InChI InChI=1S/C22H26N4O4/c1-4-10-25-20-19(21(27)26(11-5-2)22(25)28)24(3)18(23-20)9-7-15-6-8-16-17(14-15)30-13-12-29-16/h6-9,14H,4-5,10-13H2,1-3H3/b9-7+
Standard InChIKey KLSBYYIOKGIPEL-UHFFFAOYSA-N
Isomeric SMILES CCCN1C2=C(C(=O)N(C1=O)CCC)N(C(=N2)/C=C/C3=CC4=C(C=C3)OCCO4)C
SMILES CCCN1C2=C(C(=O)N(C1=O)CCC)N(C(=N2)C=CC3=CC4=C(C=C3)OCCO4)C
Canonical SMILES CCCN1C2=C(C(=O)N(C1=O)CCC)N(C(=N2)C=CC3=CC4=C(C=C3)OCCO4)C
Synonyms (E)-8-(2-(1,4-Benzodioxan-6-yl)vinyl)-7-methyl-1,3-dipropylxanthine
PubChem Compound 6448809
Last Modified Nov 11 2021
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